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Compound of Interest

Compound Name: (1,2-Dimethylpropyl)benzene

Cat. No.: B1294524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of (1,2-Dimethylpropyl)benzene, a

significant aromatic hydrocarbon. With full editorial control, this document is structured to

deliver in-depth insights into its chemical identity, synthesis, and analytical characterization,

with a particular focus on its relevance in the broader context of medicinal chemistry and drug

development.

Introduction and Nomenclature: Defining the
Molecule
(1,2-Dimethylpropyl)benzene, also known by its IUPAC name 3-Methyl-2-phenylbutane, is an

organic compound with the chemical formula C₁₁H₁₆.[1] It belongs to the class of

alkylbenzenes, characterized by a benzene ring substituted with a sec-amyl group. The specific

arrangement of the five-carbon alkyl chain gives rise to several synonyms and isomers, which

are crucial to distinguish for precise chemical communication and application.

Synonyms and Identifiers:

A clear understanding of the various names used to refer to this compound is essential for

navigating scientific literature and chemical databases. The primary synonyms for (1,2-
Dimethylpropyl)benzene include:
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3-Methyl-2-phenylbutane[2]

2-Methyl-3-phenylbutane[3]

(3-Methylbutan-2-yl)benzene[1]

sec-Amylbenzene (often used more broadly for isomers)[4]

Benzene, (1,2-dimethylpropyl)-[2]

The definitive identifier for this compound is its CAS Number: 4481-30-5.[2][3][5]

The structural representation of (1,2-Dimethylpropyl)benzene is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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